Cas no 1701907-60-9 (5-(Hexan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(Hexan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1701907-60-9
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 5751693
• PubChem ID: 165484826
• Update Time: 2023-11-14

5-(Hexan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1120039
• 1701907-60-9
• 5-(hexan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
• 5-(Hexan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid

• Inchi： 1S/C9H14N2O3/c1-3-4-5-6(2)8-10-7(9(12)13)11-14-8/h6H,3-5H2,1-2H3,(H,12,13)
• InChI Key： RYRSTPUSEJZSMD-UHFFFAOYSA-N
• SMILES： O1C(C(C)CCCC)=NC(C(=O)O)=N1

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76.2Ų